![molecular formula C16H13BrN4O2 B1239722 N'-{(E)-[5-(3-bromophenyl)furan-2-yl]methylidene}-3-methyl-1H-pyrazole-5-carbohydrazide](/img/structure/B1239722.png)
N'-{(E)-[5-(3-bromophenyl)furan-2-yl]methylidene}-3-methyl-1H-pyrazole-5-carbohydrazide
Overview
Description
N-[[5-(3-bromophenyl)-2-furanyl]methylideneamino]-5-methyl-1H-pyrazole-3-carboxamide is a member of pyrazoles and an aromatic amide.
Scientific Research Applications
Synthesis and Analgesic Activity
A study by Igidov et al. (2022) involved the synthesis of various methyl 5-aryl-1-(furan-2-carbonyl)-1H-pyrazole-3-carboxylates from N'-aryl derivatives. These compounds, including the N'-{(E)-[5-(3-bromophenyl)furan-2-yl]methylidene}-3-methyl-1H-pyrazole-5-carbohydrazide, were tested for analgesic activity, demonstrating potential pharmacological benefits (Igidov et al., 2022).
Vibrational Spectroscopic Investigations
Pillai et al. (2017) conducted vibrational spectroscopic investigations on similar compounds, exploring their quantum chemical aspects. These studies contribute to understanding the molecular structure and potential applications in various fields, including material sciences and pharmacology (Pillai et al., 2017).
Antimicrobial Activities
Başoğlu et al. (2013) synthesized azole derivatives, starting from furan-2-carbohydrazide, which shares structural similarity with the compound . These derivatives were screened for antimicrobial activities, providing insights into the potential biomedical applications of these chemical structures (Başoğlu et al., 2013).
Synthesis and Structural Studies
Karrouchi et al. (2021) synthesized and characterized similar compounds using various spectroscopic methods. Their study highlights the significance of detailed molecular analysis in comprehending the properties and potential applications of such compounds (Karrouchi et al., 2021).
Biological Evaluation
Kamal El‐Dean et al. (2018) conducted a study involving the synthesis of novel heterocyclic compounds, which are structurally related to N'-{(E)-[5-(3-bromophenyl)furan-2-yl]methylidene}-3-methyl-1H-pyrazole-5-carbohydrazide. The biological activities of these compounds were evaluated, emphasizing their potential in medicinal chemistry (Kamal El‐Dean et al., 2018).
Synthesis and Antimicrobial Screening
Idrees et al. (2019) synthesized novel carboxamide derivatives with structural similarities and screened them for antimicrobial activity. This research contributes to the understanding of the therapeutic potential of such compounds (Idrees et al., 2019).
properties
Molecular Formula |
C16H13BrN4O2 |
|---|---|
Molecular Weight |
373.2 g/mol |
IUPAC Name |
N-[(E)-[5-(3-bromophenyl)furan-2-yl]methylideneamino]-5-methyl-1H-pyrazole-3-carboxamide |
InChI |
InChI=1S/C16H13BrN4O2/c1-10-7-14(20-19-10)16(22)21-18-9-13-5-6-15(23-13)11-3-2-4-12(17)8-11/h2-9H,1H3,(H,19,20)(H,21,22)/b18-9+ |
InChI Key |
RTVJLIRTEZUTGU-GIJQJNRQSA-N |
Isomeric SMILES |
CC1=CC(=NN1)C(=O)N/N=C/C2=CC=C(O2)C3=CC(=CC=C3)Br |
SMILES |
CC1=CC(=NN1)C(=O)NN=CC2=CC=C(O2)C3=CC(=CC=C3)Br |
Canonical SMILES |
CC1=CC(=NN1)C(=O)NN=CC2=CC=C(O2)C3=CC(=CC=C3)Br |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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